Cellular response to the genotoxic insult: the question of threshold for genotoxic carcinogens
Toxicology Research Pub Date: 2014-10-29 DOI: 10.1039/C4TX00078A
Abstract
Maintenance of cellular integrity is crucial for its physiological function, which is constantly threatened by DNA damage arising from numerous intrinsic and environmental sources. By transcribing the genetic information stored in the intact DNA, RNA polymerase II generates mRNA that instructs ribosomes to produce specific proteins. DNA damage leads to interruption of mRNA synthesis with the potential production of unstable transcriptions and proteins. DNA damage results in mutations with the possible consequence of cancer. To protect their integrity, eukaryotes including mammalian cells have developed different mechanisms including DNA damage response (DDR) to ensure protection of the genome. DDR identifies DNA lesions and, depending on the severity, triggers different responses. Mild DNA damage is normally managed by DNA repair; more severe or irreparable DNA damage triggers the induction of cell death programs such as apoptosis or necrosis. Although these defence mechanisms are increasingly being understood, the critical and rate limiting parameters and their dose–response to the insulting agent are poorly evaluated. From a toxicological point of view such information is essential to accept the existence of a threshold for genotoxic carcinogens. By describing the different cellular defence mechanisms and their regulation we intend to stress the need for such information to further evaluate the plausibility of a dose-dependent threshold mechanism of genotoxic carcinogens. Besides its scientific value, a better understanding of cellular defence and the onset of such counterbalancing reactions is of regulatory importance since a scientifically defendable threshold concept for genotoxic carcinogens will allow identification of the NOAEL and the derivation of health-based exposure limits.
![Graphical abstract: Cellular response to the genotoxic insult: the question of threshold for genotoxic carcinogens](http://scimg.chem960.com/usr/1/C4TX00078A.jpg)
Recommended Literature
- [1] Graphene aerogel modified TiO2 photocatalysts with high performances by controllable agglomeration behaviour of TiO2 nanoparticles
- [2] Use of the wide-bore dropping-mercury electrode for long-period recording of concentration of dissolved oxygen
- [3] Spontaneous formation of micrometer-scale liquid crystal droplet patterns on solid surfaces and their sensing applications†
- [4] An ALP-activatable and mitochondria-targeted probe for prostate cancer-specific bimodal imaging and aggregation-enhanced photothermal therapy†
- [5] Manganese(ii) Schiff-base-mediated reversible deactivation controlled radical polymerization of vinyl acetate†
- [6] Nitrate behaviors and source apportionment in an aquatic system from a watershed with intensive agricultural activities
- [7] Ultrasensitive fluorometric biosensor based on Ti3C2 MXenes with Hg2+-triggered exonuclease III-assisted recycling amplification
- [8] Detection of ErbB2: nanotechnological solutions for clinical diagnostics
- [9] Gas leak diffusion induced polarization in submicro/nanoscale non-tight electrolytes of solid oxide fuel cells†
- [10] Legal notes
![Toxicology Research](https://scimg.chem960.com/usr/1/TX001001.jpg)
Journal Name:Toxicology Research
Research Products
-
CAS no.: 178064-02-3
-
CAS no.: 141-14-0
-
CAS no.: 131159-39-2